N-(2,6-dimethylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[(5-thiophen-2-yl-1,2-oxazol-3-yl)methoxy]acetamide
• InChI: InChI=1S/C18H18N2O3S/c1-12-5-3-6-13(2)18(12)19-17(21)11-22-10-14-9-15(23-20-14)16-7-4-8-24-16/h3-9H,10-11H2,1-2H3,(H,19,21)
• InChI Key: RXOQQSKIEJGPGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)COCC2=NOC(=C2)C3=CC=CS3
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

N-(2,6-dimethylphenyl)-2-{[5-(2-thienyl)-3-isoxazolyl]methoxy}acetamide belongs to a class of organic compounds known for their complex molecular structures and potential biological activities.

Synthesis Analysis

The synthesis of similar compounds often involves multiple steps, including the conversion of aromatic organic acids into esters, hydrazides, and thiols, followed by a reaction with halogenated acetamides in the presence of solvents like N,N-dimethylformamide (DMF) and sodium hydride (NaH) (Rehman et al., 2013). This method allows for the formation of various substituted compounds.

Molecular Structure Analysis

Molecular structure analyses, such as X-ray diffraction, reveal that compounds in this category often have planar structures with specific geometrical arrangements. For example, some related molecules show two independent molecules in the asymmetric unit with similar geometries (Bunev et al., 2013).

Chemical Reactions and Properties

These compounds typically participate in various chemical reactions, such as condensation, which is essential for forming heterocyclic systems. The reactivity can be influenced by different substituents and reaction conditions (Yu et al., 2014).

Physical Properties Analysis

Physical properties like solubility, melting point, and crystalline structure are determined using techniques like NMR and IR spectroscopy. The crystalline structures often exhibit hydrogen bonding and other intermolecular interactions that influence their physical state (Narayana et al., 2016).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interactions with other molecules, are key to understanding the potential applications of these compounds. They are often characterized by their ability to form stable compounds through reactions like N-alkylation and acylation (Sakai et al., 2022).

Scientific Research Applications

Synthesis and Characterization

Several studies have focused on the synthesis and characterization of related acetamide derivatives, showcasing the compound's role in the development of novel chemical entities. For instance, the synthesis, characterization, and biological screening of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamides reveal the compound's potential in producing biologically active molecules with specific enzyme inhibition properties (Rehman et al., 2013). Similarly, the synthesis of N-(5-Aryl-1,3,4-Thiadiazol-2-yl)-2-(3-Oxo-1,2-Benzothiazol-2(3H)-yl)Acetamide Derivatives through carbodiimide condensation demonstrates its significance in creating heterocyclic systems with potential applications in drug development (Yu et al., 2014).